![molecular formula C10H11NOS B1626550 2,2-Dimethyl-2H-benzo[B][1,4]thiazin-3(4H)-one CAS No. 90921-53-2](/img/structure/B1626550.png)
2,2-Dimethyl-2H-benzo[B][1,4]thiazin-3(4H)-one
Overview
Description
“2,2-Dimethyl-2H-benzo[B][1,4]thiazin-3(4H)-one” is a type of benzothiazine . Benzothiazine is a heterocyclic compound consisting of a benzene ring attached to the 6-membered heterocycle thiazine . The name is applied to both the 2H- and 4H- isomers of the molecule .
Synthesis Analysis
A copper-catalyzed cascade method has been developed to synthesize the 2H-benzo[B][1,4]thiazin-3(4H)-ones from 2-halo-N-(2-halophenyl)-acetamides and AcSH via the S(N)2/deacetylation/coupling process . This method has been reported to result in satisfactory yields .Chemical Reactions Analysis
Functionalized 2,3,4,7-tetrahydrobenzo[c]phenothiazines and 7,9,10,12-tetrahydrobenzo[b]phenothiazines were selectively synthesized from a three-component reaction of aromatic aldehydes, cyclic 1,3-diketones and methyl 2-(benzo[b][1,4]thiazin-3-ylidene)acetate in refluxing AcOH/CH3CN medium or in refluxing acetic acid .Scientific Research Applications
Synthesis of Novel Cyclic Fused-Phenothiazines
Specific Scientific Field
Organic Chemistry
Summary of the Application
This compound is used in the synthesis of novel cyclic fused-phenothiazines. These are a class of organic compounds that have potential applications in various fields, including medicinal chemistry and materials science .
Methods of Application or Experimental Procedures
The compound is used in a three-component reaction with aromatic aldehydes and cyclic 1,3-diketones. The reaction is carried out in a refluxing AcOH/CH3CN medium or in refluxing acetic acid .
Results or Outcomes
Functionalized 2,3,4,7-tetrahydrobenzo[c]phenothiazines and 7,9,10,12-tetrahydrobenzo[b]phenothiazines were selectively synthesized. The yields were satisfactory .
Antitubercular Benzothiazinones
Specific Scientific Field
Medicinal Chemistry
Summary of the Application
The compound is used in the synthesis of antitubercular benzothiazinones. These are a potent class of antitubercular agents with a new mechanism of action .
Methods of Application or Experimental Procedures
The compound is used in the synthesis of BTZ043 and PBTZ169 (macozinone), which have progressed to clinical studies .
Results or Outcomes
These antitubercular benzothiazinones have shown promising results in clinical studies, indicating their potential as new drugs to treat tuberculosis .
properties
IUPAC Name |
2,2-dimethyl-4H-1,4-benzothiazin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NOS/c1-10(2)9(12)11-7-5-3-4-6-8(7)13-10/h3-6H,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQXBYDQIOLXEDZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NC2=CC=CC=C2S1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80535289 |
Source
|
| Record name | 2,2-Dimethyl-2H-1,4-benzothiazin-3(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80535289 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethyl-2H-benzo[B][1,4]thiazin-3(4H)-one | |
CAS RN |
90921-53-2 |
Source
|
| Record name | 2,2-Dimethyl-2H-1,4-benzothiazin-3(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80535289 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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